Cas no 401567-35-9 (Benzothiazole,6-fluoro-2-(methylthio)-)

• Product Name: Benzothiazole,6-fluoro-2-(methylthio)-
• CAS No: 401567-35-9
• MF: C₈H₆FNS₂
• MW: 199.268342494965
• CID: 325790
• PubChem ID: 22029213
• Update Time: 2025-04-19

Benzothiazole,6-fluoro-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,6-fluoro-2-(methylthio)-
• Benzothiazole, 6-fluoro-2-(methylthio)- (9CI)
• SCHEMBL2711494
• Benzothiazole,6-fluoro-2-(methylthio)-(9ci)
• 6-Fluoro-2-(methylsulfanyl)-1,3-benzothiazole
• EN300-24206856
• 6-fluoro-2-(methylthio)benzo[d]thiazole
• 401567-35-9

• Inchi： 1S/C8H6FNS2/c1-11-8-10-6-3-2-5(9)4-7(6)12-8/h2-4H,1H3
• InChI Key： SKSSHVKYRCKYHL-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC(=CC1=2)F)SC

Computed Properties

• Exact Mass: 198.993
• Monoisotopic Mass: 198.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.4A^2